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Compound of Interest

Compound Name: P-88-8991

CAS No.: 133454-55-4

Cat. No.: B1671728

Get Quote

Status: Operational Agent: Senior Application Scientist Subject: Optimization of Dosage and

Formulation for P-88-8991 (Milsaperidone) in Preclinical Models[1]

Executive Summary
P-88-8991 (also known as Milsaperidone or (S)-Hydroxy Iloperidone) is the major active

metabolite of the atypical antipsychotic Iloperidone.[1] Unlike many metabolites that are

inactive, P-88-8991 exhibits a pharmacological profile similar to the parent compound, with

high affinity for 5-HT2A, D2, and

1-adrenergic receptors.[1]

When optimizing dosage for in vivo studies, you must account for its distinct pharmacokinetic

(PK) profile: it has a longer half-life than Iloperidone in humans but requires specific formulation

strategies due to lipophilicity.[1] This guide addresses the transition from in vitro hits to robust in

vivo data.[1]
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The Challenge: P-88-8991 is a benzisoxazole derivative with poor aqueous solubility.[1] Using

high concentrations of DMSO or Ethanol can confound behavioral data (e.g., inducing sedation

or locomotor artifacts).[1]

Recommended Vehicle Systems
Vehicle Type Composition Application Pros/Cons

Gold Standard (CNS)

20% HP-

-CD (Hydroxypropyl-

beta-cyclodextrin) in

Saline

IP, SC, PO

Pro: Inert, non-

sedating, high

bioavailability.Con:

Requires

stirring/sonication;

cost.[1]

Standard Organic

5% DMSO + 5%

Tween 80 + 90%

Saline

IP, SC

Pro: Easy

preparation.Con:

DMSO >5% can alter

BBB permeability and

cause injection site

irritation.[1]

Oral Suspension
0.5% Methylcellulose

(MC) or CMC-Na
PO (Gavage)

Pro: Ideal for chronic

dosing.Con: Slower

absorption (Tmax

delayed).[1]

Scientist’s Note: For behavioral assays (e.g., Pre-Pulse Inhibition, Amphetamine-Induced

Locomotion), I strongly advise against DMSO-based vehicles if possible.[1] Cyclodextrins (HP-

-CD) prevent vehicle-induced sedation which can mask the specific

1-adrenergic sedative effects of the drug.[1]

Module 2: Dosage Optimization Strategy
The Challenge: Determining the "Therapeutic Window" without inducing catalepsy or non-

specific sedation.

Dose Ranging Protocol (Mouse/Rat)
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Based on receptor occupancy data and standard antipsychotic assays, the active range for P-
88-8991 is typically 0.03 mg/kg to 10 mg/kg.[1]

Step-by-Step Optimization Workflow:

Pilot Tolerability (N=3): Administer 10 mg/kg (s.c.). Observe for 60 mins.

Check for: Ptosis (droopy eyelids), catalepsy (bar test), and ataxia.[1]

Why? P-88-8991 has significant

1-antagonism.[1] High doses cause hypotension/sedation that mimics antipsychotic
efficacy.[1]

Efficacy Titer (e.g., Amphetamine Hyperlocomotion):

Low Dose: 0.03 - 0.1 mg/kg[1]

Mid Dose: 0.3 - 1.0 mg/kg[1]

High Dose: 3.0 - 10.0 mg/kg[1]

Route Selection:

Subcutaneous (s.c.): Preferred for stable plasma levels in acute behavioral tests.[1]

Oral (p.o.): Bioavailability is generally good, but first-pass effects may vary between

species.[1]
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Start: P-88-8991 In Vivo Study
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Figure 1: Decision tree for optimizing vehicle and dosage to avoid false positives due to

sedation.

Module 3: Pharmacokinetics (PK) & Mechanism[1][2]
The Challenge: Users often confuse the PK of the parent (Iloperidone) with the metabolite (P-
88-8991).[1]

Metabolic Pathway: Iloperidone is metabolized (primarily by CYP2D6 and CYP3A4) into P-
88-8991.[1]

Chirality: P-88-8991 exists as enantiomers.[1][2][3][4] The (S)-enantiomer is the predominant

species formed in humans and is the active pharmaceutical ingredient in "Milsaperidone"

formulations.[1]

Brain Penetration: P-88-8991 crosses the Blood-Brain Barrier (BBB), but its efflux ratio (P-gp

substrate status) can vary.[1] You must verify brain exposure if efficacy is lacking.[1]

Key PK Parameters (General Reference for Rodents):

Tmax (s.c.): ~30–60 minutes.

Half-life: Generally longer than parent Iloperidone.[1]

Target Plasma Concentration: >10 ng/mL is often required for receptor occupancy (D2 >

60%).[1]

Frequently Asked Questions (FAQs)
Q1: My mice are completely immobile at 10 mg/kg. Is this efficacy? A: Likely not.[1] This is

likely sedation due to

1-adrenergic blockade, not specific antipsychotic catalepsy.[1]

Test: Perform a "Rotarod" test.[1] If they fall off immediately due to lack of coordination, it is

sedation.[1] If they hold on but don't move (rigid), it is catalepsy (D2 blockade).[1]

Fix: Lower the dose to 1–3 mg/kg.[1]
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Q2: Can I use P-88-8991 to study QT prolongation? A: Yes. Like Iloperidone, P-88-8991 can

inhibit hERG channels.[1]

Protocol: Use anesthetized guinea pig or telemetry-implanted dogs.[1] Monitor the QTc

interval at Cmax (approx 1 hour post-dose).

Q3: Why use P-88-8991 instead of just dosing Iloperidone? A: Dosing the metabolite directly

bypasses the variability of hepatic metabolism (CYP2D6 polymorphisms).[1] In mice, the

conversion rate from Iloperidone to P-88-8991 may differ from humans.[1] Direct dosing

ensures you are interrogating the specific pharmacology of the metabolite.[1]

Module 4: Mechanism of Action Visualization
Understanding the receptor profile is critical for interpreting behavioral data.[1]
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Figure 2: Pharmacological profile of P-88-8991 showing the balance between efficacy (D2/5-

HT2A) and side effects (

1).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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